Cas no 2224435-57-6 (3-[2-(4-Oxocyclohexyl)acetamido]benzene-1-sulfonyl fluoride)

• Product Name: 3-[2-(4-Oxocyclohexyl)acetamido]benzene-1-sulfonyl fluoride
• CAS No: 2224435-57-6
• MF: C₁₄H₁₆FNO₄S
• MW: 313.344546318054
• CID: 6250320
• PubChem ID: 136535340
• Update Time: 2025-10-29

3-[2-(4-Oxocyclohexyl)acetamido]benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z3488542772
• 2224435-57-6
• AKOS033607367
• 3-[2-(4-oxocyclohexyl)acetamido]benzene-1-sulfonyl fluoride
• EN300-26579184
• 3-[2-(4-Oxocyclohexyl)acetamido]benzene-1-sulfonyl fluoride

• Inchi： 1S/C14H16FNO4S/c15-21(19,20)13-3-1-2-11(9-13)16-14(18)8-10-4-6-12(17)7-5-10/h1-3,9-10H,4-8H2,(H,16,18)
• InChI Key： MMRJWVGXLOLFAW-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(=C1)NC(CC1CCC(CC1)=O)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 313.07840733g/mol
• Monoisotopic Mass: 313.07840733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.7Ų

Additional information on 3-[2-(4-Oxocyclohexyl)acetamido]benzene-1-sulfonyl fluoride

Introduction to 3-[2-(4-Oxocyclohexyl)acetamido]benzene-1-sulfonyl fluoride (CAS No: 2224435-57-6)

3-[2-(4-Oxocyclohexyl)acetamido]benzene-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, identified by the CAS number 2224435-57-6, belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the synthesis of bioactive molecules. The presence of both a sulfonyl fluoride group and an acetamido substituent makes it a versatile intermediate for further functionalization, enabling the creation of novel therapeutic agents.

The compound’s structure is characterized by a benzene ring substituted with a sulfonyl fluoride group at the 1-position and an acetamido group attached to a cyclohexyl ring at the 2-position. The 4-Oxocyclohexyl moiety introduces a reactive carbonyl group, which can participate in various chemical transformations such as condensation reactions, hydrolysis, or reduction, depending on the desired synthetic route. This flexibility makes 3-[2-(4-Oxocyclohexyl)acetamido]benzene-1-sulfonyl fluoride a valuable building block for medicinal chemists seeking to develop new pharmacophores.

In recent years, there has been growing interest in the use of sulfonyl fluorides as key intermediates in drug discovery. The sulfonyl fluoride group is particularly useful due to its ability to undergo nucleophilic substitution reactions, allowing for the introduction of various functional groups at specific positions on the molecule. This reactivity has been leveraged in the synthesis of protease inhibitors, kinase inhibitors, and other targeted therapies. The acetamido group in 3-[2-(4-Oxocyclohexyl)acetamido]benzene-1-sulfonyl fluoride further enhances its utility by providing a site for further derivatization, enabling the creation of more complex molecular architectures.

One of the most compelling aspects of this compound is its potential application in the development of novel antibiotics. The structural motif present in 3-[2-(4-Oxocyclohexyl)acetamido]benzene-1-sulfonyl fluoride has been shown to mimic natural products that exhibit antibacterial activity. By leveraging this scaffold, researchers can design molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have indicated that derivatives of this compound may exhibit promising activity against resistant strains of bacteria, offering a much-needed solution to the growing problem of antibiotic resistance.

Another area where 3-[2-(4-Oxocyclohexyl)acetamido]benzene-1-sulfonyl fluoride shows promise is in the field of immunotherapy. The ability to modify the benzene ring and the attached functional groups allows for the creation of molecules that can modulate immune responses. For instance, derivatives of this compound have been investigated for their potential to act as immunomodulators or adjuvants, which could enhance vaccine efficacy or treat autoimmune diseases. The unique combination of structural features makes it an attractive candidate for further exploration in this domain.

The synthesis of 3-[2-(4-Oxocyclohexyl)acetamido]benzene-1-sulfonyl fluoride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include sulfonylation reactions followed by acetylation and subsequent functional group modifications. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional substituents at specific positions on the molecule. These methods highlight the compound’s versatility and its suitability for complex synthetic endeavors.

In conclusion, 3-[2-(4-Oxocyclohexyl)acetamido]benzene-1-sulfonyl fluoride (CAS No: 2224435-57-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural properties and broad range of potential applications. Its role as an intermediate in drug development underscores its importance in advancing therapeutic strategies across multiple disease areas. As research continues to uncover new synthetic pathways and applications, this compound is poised to play an increasingly vital role in the discovery and development of next-generation medicines.